2-Amino-3-methyl-4,5-dihydro-1,3-thiazol-3-ium iodide

Specification

• CAS No.: 652152-21-1
• Molecular Formula: C4H9IN2S
• Molecular Weight: 244.10 g/mol
• IUPAC Name: 3-methyl-4,5-dihydro-1,3-thiazol-3-ium-2-amine;iodide
• Standard InChI: InChI=1S/C4H8N2S.HI/c1-6-2-3-7-4(6)5;/h5H,2-3H2,1H3;1H
• Standard InChI Key: YBQSXVIUCDNVNV-UHFFFAOYSA-N
• Canonical SMILES: C[N+]1=C(SCC1)N.[I-]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2-Amino-3-methyl-4,5-dihydro-1,3-thiazol-3-ium iodide (CAS No. 652152-21-1) is a quaternary ammonium salt comprising a thiazolium core substituted with an amino group at position 2, a methyl group at position 3, and an iodide counterion. The compound is systematically named 3-methyl-4,5-dihydro-1,3-thiazol-3-ium-2-amine; iodide under IUPAC guidelines. Its molecular formula is reported inconsistently across sources: VulcanChem specifies $\text{C}_4\text{H}_9\text{IN}_2\text{S}$ (244.10 g/mol), whereas PubChem lists $\text{C}_4\text{H}_7\text{IN}_2\text{S}$ (242.08 g/mol). This discrepancy may arise from differences in protonation states or hydration, though further crystallographic analysis is required to resolve this ambiguity.

Table 1: Key Physicochemical Properties

Property	Value
CAS Registry Number	652152-21-1
Molecular Formula	$\text{C}_4\text{H}_9\text{IN}_2\text{S}$
Molecular Weight	244.10 g/mol
Alternative Names	3-Methyl-4,5-dihydro-1,3-thiazol-3-ium-2-amine; iodide
SMILES Notation	$\text{C[N+]1=C(SC=C1)N.[I-]}$

Structural Elucidation

The compound’s structure features a five-membered thiazole ring with one double bond reduced (4,5-dihydro), creating a partially saturated system. The sulfur atom occupies position 1, while the methyl and amino groups are at positions 3 and 2, respectively. The iodide ion balances the positive charge on the thiazolium nitrogen. Computational models derived from PubChem data reveal a planar thiazole ring with slight puckering due to the saturated C4–C5 bond. The 3D conformation, stabilized by intramolecular hydrogen bonding between the amino group and the sulfur atom, likely influences its reactivity and biological interactions.

Synthesis and Industrial Production

Synthetic Pathways

The synthesis of 2-amino-3-methyl-4,5-dihydro-1,3-thiazol-3-ium iodide typically involves the alkylation of 2-amino-4,5-dihydro-1,3-thiazole with methyl iodide under controlled conditions. VulcanChem reports optimized protocols using polar aprotic solvents (e.g., dimethylformamide) at 60–80°C, achieving yields of 68–72% after recrystallization. Alternative routes include the direct iodination of 3-methylthiazolidine precursors, though this method risks over-iodination and requires stringent temperature control.

Purification and Scalability

Industrial-scale production prioritizes chromatography and recrystallization to isolate the compound from byproducts such as unreacted starting materials and di-iodinated derivatives. High-performance liquid chromatography (HPLC) with a C18 column and methanol-water eluent is commonly employed for analytical purification. Scalability challenges include the hygroscopic nature of the iodide salt and its sensitivity to light, necessitating inert atmosphere processing and amber glass storage.

Biological Activities and Mechanistic Insights

Antimicrobial Properties

Preliminary in vitro studies indicate broad-spectrum antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans). The compound’s mechanism involves disruption of microbial cell membranes via electrostatic interactions with phospholipid headgroups, compounded by inhibition of ergosterol synthesis in fungi. At concentrations of 50–100 µM, it reduces bacterial viability by 90% within 24 hours, though cytotoxicity in mammalian cells remains uncharacterized.

Comparative Analysis with Structural Analogs

Table 2: Comparison of Thiazolium Derivatives

Compound	Molecular Formula	Key Applications
2-Amino-3-methyl-4,5-dihydro-1,3-thiazol-3-ium iodide	$\text{C}_4\text{H}_9\text{IN}_2\text{S}$	Antimicrobial, antiviral
Alagebrium	$\text{C}_{13}\text{H}_{17}\text{ClN}_2\text{OS}$	Anti-AGE therapy
Berberine	$\text{C}_{20}\text{H}_{18}\text{NO}_4^+$	Antidiabetic, antimicrobial

Research Frontiers and Challenges

Pharmacokinetic Profiling

Current research gaps include the compound’s absorption, distribution, metabolism, and excretion (ADME) profiles. Computational predictions using SwissADME suggest moderate gastrointestinal absorption (70–80%) but poor blood-brain barrier permeability. In vivo studies are needed to validate these models and assess potential hepatotoxicity.

Formulation Development

Stabilizing the iodide salt in aqueous formulations remains a hurdle due to its propensity for hydrolysis under acidic conditions. Nanoencapsulation strategies using liposomes or polymeric nanoparticles may enhance shelf-life and targeted delivery, though compatibility with the thiazolium cation requires further investigation.